Cas no 2171593-64-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid
• CAS No: 2171593-64-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6069530
• PubChem ID: 165747438
• Update Time: 2025-05-25

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxolane-3-carboxylic acid
• 2171593-64-7
• EN300-1489745

• Inchi： 1S/C25H28N2O6/c1-15(2)21(22(28)27-25(23(29)30)11-12-32-14-25)26-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： XIBLXQYADIPCIE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid (CAS No. 2171593-64-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid (CAS No. 2171593-64-7) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug discovery. Its unique structural features, including the oxolane ring and Fmoc protecting group, make it a versatile building block for researchers aiming to develop novel therapeutics and biomaterials.

The growing demand for peptide-based drugs and bioconjugation techniques has propelled the relevance of compounds like 2171593-64-7. With the rise of personalized medicine and targeted therapies, scientists are increasingly exploring Fmoc chemistry to create customized peptide sequences. This compound’s ability to facilitate solid-phase peptide synthesis (SPPS) aligns with current trends in high-throughput screening and combinatorial chemistry, addressing key challenges in modern drug development.

One of the most frequently searched questions in this domain is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" To answer this, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid serves as a critical intermediate. The Fmoc group provides temporary protection for the amino functionality during synthesis, enabling selective deprotection under mild conditions. This property is essential for constructing complex peptides with high purity, a requirement for biopharmaceutical applications.

Another hot topic in the scientific community is the exploration of sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly alternatives for traditional peptide coupling reagents, and compounds like 2171593-64-7 are being evaluated for their compatibility with water-based reaction systems. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining efficiency.

From a structural perspective, the oxolane-3-carboxylic acid moiety in this compound introduces conformational constraints, which are valuable for designing peptide mimetics and bioactive scaffolds. Such derivatives are increasingly used in structure-activity relationship (SAR) studies to optimize drug candidates. The integration of computational chemistry and AI-driven molecular modeling has further accelerated the application of this compound in virtual screening pipelines.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid (CAS No. 2171593-64-7) represents a cornerstone in contemporary peptide research. Its utility spans from drug discovery to material science, reflecting the interdisciplinary nature of modern chemistry. As the scientific community continues to tackle challenges like drug resistance and biocompatibility, this compound will undoubtedly remain at the forefront of innovation.